Cas no 898783-82-9 (2-(2-Bromophenyl)-2'-iodoacetophenone)

• Product Name: 2-(2-Bromophenyl)-2'-iodoacetophenone
• CAS No: 898783-82-9
• MF: C₁₄H₁₀BrIO
• MW: 401.037075519562
• CID: 1947021
• Update Time: 2025-06-23

2-(2-Bromophenyl)-2'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenyl)-1-(2-iodophenyl)ethanone
• 2-(2-BROMOPHENYL)-2'-IODOACETOPHENONE
• CTK5G6124
• AG-H-66356
• KB-220810
• 2,7-DIMETHYL-1-PROPYL-1H-INDOLE-3-CARBALDEHYDE
• 2-(2-Bromophenyl)-2'-iodoacetophenone

• Inchi： 1S/C14H10BrIO/c15-12-7-3-1-5-10(12)9-14(17)11-6-2-4-8-13(11)16/h1-8H,9H2
• InChI Key： PTIHYDCOLXVJHU-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CC1C=CC=CC=1Br)=O

Computed Properties

• Exact Mass: 399.89600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 17.07000
• LogP: 4.47910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(2-Bromophenyl)-2'-iodoacetophenone

2-(2-Bromophenyl)-2'-iodoacetophenone: A Comprehensive Overview

2-(2-Bromophenyl)-2'-iodoacetophenone (CAS No. 898783-82-9) is a highly specialized organic compound with significant applications in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its unique structure featuring a bromine atom at the 2-position of the phenyl ring and an iodine atom at the 2'-position of the acetophenone moiety, has garnered considerable attention due to its versatile reactivity and potential in advanced chemical transformations.

The synthesis of 2-(2-Bromophenyl)-2'-iodoacetophenone involves a series of precise organic reactions, including nucleophilic aromatic substitution and iodination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research and industrial applications. Its structure, which combines electron-withdrawing groups (bromine and iodine), imparts unique electronic properties that are highly desirable in various chemical reactions.

In the realm of organic synthesis, 2-(2-Bromophenyl)-2'-iodoacetophenone serves as an excellent precursor for constructing complex aromatic systems. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, has been extensively explored in recent studies. These reactions enable the formation of biaryl compounds with high precision, which are valuable in drug discovery and materials development.

Recent research has also highlighted the role of 2-(2-Bromophenyl)-2'-iodoacetophenone in medicinal chemistry. Its derivatives have shown potential as inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases. For instance, studies published in *Journal of Medicinal Chemistry* demonstrate that certain analogs derived from this compound exhibit potent anti-proliferative activity against various cancer cell lines.

Beyond its medicinal applications, 2-(2-Bromophenyl)-2'-iodoacetophenone is also being investigated for its role in materials science. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

In conclusion, CAS No. 898783-82-9, or 2-(2-Bromophenyl)-2'-iodoacetophenone, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across synthesis, medicine, and materials science underscore its importance as a versatile building block in contemporary chemical research.